Cas no 1805469-35-5 (3',5'-Bis(trifluoromethyl)-2'-methylacetophenone)

• Product Name: 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone
• CAS No: 1805469-35-5
• MF: C₁₁H₈F₆O
• MW: 270.17104434967
• CID: 5002934
• Update Time: 2025-05-23

3',5'-Bis(trifluoromethyl)-2'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone

• Inchi： 1S/C11H8F6O/c1-5-8(6(2)18)3-7(10(12,13)14)4-9(5)11(15,16)17/h3-4H,1-2H3
• InChI Key： PGJKTWIXNBJBSY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(C)=O)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone

Comprehensive Overview of 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone (CAS No. 1805469-35-5)

3',5'-Bis(trifluoromethyl)-2'-methylacetophenone (CAS No. 1805469-35-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and methyl substituents, offers exceptional chemical stability and reactivity, making it a valuable building block in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its ability to enhance the bioavailability and metabolic stability of target molecules.

The growing demand for fluorinated compounds in drug discovery and material science has positioned 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone as a compound of interest. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the lipophilicity, membrane permeability, and overall efficacy of bioactive molecules. This compound's trifluoromethyl groups contribute to these desirable properties, aligning with current trends in the development of next-generation therapeutics and high-performance materials.

One of the most frequently asked questions about CAS No. 1805469-35-5 revolves around its synthetic applications. This compound serves as a versatile intermediate in the preparation of complex molecules, particularly in the synthesis of heterocyclic compounds and aryl ketones. Its robust structure allows for further functionalization, enabling chemists to tailor its properties for specific applications. Recent studies have highlighted its utility in the development of catalysts and ligands for asymmetric synthesis, a hot topic in organic chemistry research.

Another area of interest is the compound's role in agrochemical innovation. With the global push toward sustainable farming practices, there is a heightened focus on developing more efficient and environmentally friendly pesticides and herbicides. The 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone structure has shown promise in the design of novel agrochemicals that exhibit enhanced activity at lower application rates, reducing environmental impact. This aligns with the broader industry trend of creating "greener" solutions without compromising efficacy.

From a material science perspective, 1805469-35-5 is being investigated for its potential in the development of advanced polymers and electronic materials. The trifluoromethyl groups impart unique electronic properties, making the compound a candidate for use in organic semiconductors and liquid crystal displays. As the demand for flexible electronics and high-performance materials grows, compounds like 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone are expected to play a pivotal role in driving innovation in these fields.

Safety and handling of CAS No. 1805469-35-5 are also common topics of inquiry. While this compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers emphasize the importance of using appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling this or any other chemical substance. These precautions are part of the broader conversation about laboratory safety and responsible research practices in the scientific community.

The future outlook for 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone appears promising, with ongoing research exploring new applications and synthetic pathways. As computational chemistry and AI-assisted drug discovery continue to advance, compounds with unique structural features like this one are likely to see increased utilization. The integration of machine learning in molecular design has opened new possibilities for identifying novel uses for existing compounds, making 1805469-35-5 a potential candidate for repurposing in emerging technologies.

In conclusion, 3',5'-Bis(trifluoromethyl)-2'-methylacetophenone (CAS No. 1805469-35-5) represents a fascinating intersection of chemistry, materials science, and pharmaceutical development. Its unique structural features and versatile applications make it a compound worth watching as these fields continue to evolve. Whether you're a researcher exploring new synthetic methodologies or an industry professional seeking innovative materials, understanding the properties and potential of this compound could provide valuable insights for your work.